Cas no 1798618-86-6 (α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide)

• Product Name: α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide
• CAS No: 1798618-86-6
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 5375041
• Update Time: 2025-10-28

α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide

• Inchi： 1S/C20H25NO3/c1-4-16(15-10-6-5-7-11-15)20(22)21-14-19(24-3)17-12-8-9-13-18(17)23-2/h5-13,16,19H,4,14H2,1-3H3,(H,21,22)
• InChI Key： FDRUJDSSXSFZJL-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NCC(OC)C2=CC=CC=C2OC)=O)=CC=CC=C1

Experimental Properties

• Density: 1.079±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.2±50.0 °C(Predicted)
• pka: 14.84±0.46(Predicted)

Additional information on α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide

Professional Introduction to α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide (CAS No. 1798618-86-6)

α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide, a compound with the chemical formula C₁₉H₂₃NO₃, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzeneacetamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including ethyl, methoxy, and benzeneacetamide moieties, contributes to its unique chemical properties and biological interactions.

The CAS number 1798618-86-6 provides a unique identifier for this compound, facilitating its recognition and differentiation from other chemical entities in databases and scientific literature. The molecular structure of α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide features a benzene ring substituted with an acetamide group at one position and two methoxy groups at another position. Additionally, an ethyl group is attached to the nitrogen atom of the acetamide moiety. This specific arrangement of functional groups imparts distinct physicochemical properties, such as solubility, stability, and reactivity, which are critical factors in drug design and development.

In recent years, there has been growing interest in exploring the pharmacological potential of benzeneacetamide derivatives due to their reported activities in various biological assays. Research has indicated that compounds within this class may exhibit properties relevant to central nervous system (CNS) modulation, anti-inflammatory effects, and potential applications in treating neurological disorders. The α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide has been investigated for its potential role in these areas, with preliminary studies suggesting promising outcomes.

One of the key aspects that make this compound intriguing is its structural complexity, which allows for multiple interaction points with biological targets. The methoxy groups present in the molecule can participate in hydrogen bonding and hydrophobic interactions, enhancing its binding affinity to specific receptors or enzymes. Furthermore, the ethyl group attached to the nitrogen atom of the acetamide moiety can influence the compound's pharmacokinetic profile by affecting its metabolic pathways and distribution within the body.

The synthesis of α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex aromatic core of the molecule efficiently.

Evaluation of the compound's biological activity has been conducted using in vitro and in vivo models to assess its efficacy and safety profiles. Initial studies have demonstrated that α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide exhibits notable interactions with certain neurotransmitter systems, suggesting its potential as a lead compound for further development. These findings have prompted researchers to explore its mechanisms of action in greater detail, aiming to identify specific pathways that could be modulated for therapeutic benefit.

The benzeneacetamide moiety is a well-known pharmacophore that has been extensively studied for its role in drug discovery. Its ability to interact with biological targets such as serine proteases and glutamate receptors makes it a valuable scaffold for designing novel therapeutics. In the case of α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide, modifications to this core structure have been made to enhance its pharmacological properties while maintaining structural integrity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide using molecular docking simulations and quantum mechanical calculations. These computational approaches have complemented experimental data by providing insights into how the compound interacts with biological targets at an atomic level. Such information is crucial for optimizing drug candidates before they enter preclinical testing phases.

The development of new pharmaceuticals is a lengthy and complex process that requires rigorous evaluation at multiple stages. α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide represents an early-stage candidate that holds promise but still requires extensive testing to determine its suitability for clinical use. Researchers are focusing on understanding its pharmacokinetic behavior, including absorption, distribution, metabolism, excretion (ADME), as well as its potential side effects.

The presence of multiple methoxy groups in α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide suggests that it may undergo metabolic transformations involving these functional groups. Studies on similar compounds have shown that methoxy groups can be oxidized or dealkylated during metabolism, leading to different metabolites with varying biological activities. Understanding these metabolic pathways is essential for predicting how the compound will behave in vivo and identifying any potential toxicological concerns.

In conclusion,α-Ethyl-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzeneacetamide (CAS No. 1798618-86-6) is a structurally interesting compound with potential applications in pharmaceutical research. Its complex molecular architecture and diverse functional groups make it a promising candidate for further exploration into CNS disorders and other therapeutic areas. As research continues to uncover new insights into its biological activity and pharmacokinetic properties,this compound remains an important subject of study for scientists aiming to develop novel treatments for various diseases.